2,2,2-trifluoro-N-(4-iodophenyl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C8H5F3INO/c9-8(10,11)7(14)13-6-3-1-5(12)2-4-6/h1-4H,(H,13,14)
• InChI Key: FDWUACCNDXQZBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(F)(F)F)I
• Molecular Formula: C8H5F3INO
• DSSTOX Substance ID: DTXSID70350726
• Molecular Weight: 315.03 g/mol
• CAS RN: 126063-08-9

Description

2,2,2-trifluoro-N-(4-iodophenyl)acetamide is a chemical compound with the molecular formula C8H5F3INO. It has a molecular weight of 315.03.

Molecular Structure Analysis

The InChI code for 2,2,2-trifluoro-N-(4-iodophenyl)acetamide is 1S/C8H5F3INO/c9-8(10,11)7(14)13-6-3-1-5(12)2-4-6/h1-4H,(H,13,14). This indicates the connectivity and hydrogen count of the molecule’s atoms.

Physical And Chemical Properties Analysis

2,2,2-trifluoro-N-(4-iodophenyl)acetamide is a solid at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

• Chemical Synthesis and Structural Analysis :

  • The compound has been used in the synthesis of new chemical structures, demonstrating its utility as a building block in organic chemistry. For instance, it was involved in the preparation of novel trifluoromethylphenyl amides with potential insecticidal, repellent, and fungicidal properties (Tsikolia et al., 2013).
  • Its role in the synthesis of biindolyls via palladium-catalysed reactions, showing its applicability in complex organic syntheses (Abbiati et al., 2006).
  • In the study of its crystal structures and solid-state geometry, providing insights into its physical characteristics (Narayana et al., 2016).

• Electrophilic Fluorinating Agent :

  • It has been explored as a fluorinating agent, useful in the fluorination of various organic compounds. This application is significant for introducing fluorine atoms into molecules, a common practice in pharmaceutical chemistry (Banks et al., 1996).

• Optical and Electrochemical Applications :

  • Its nonlinear optical properties were investigated, revealing potential uses in photonic devices and optical energy applications (Castro et al., 2017).
  • The compound's electrochemical properties were studied in the context of room temperature ionic liquids, highlighting its potential in lithium battery electrolytes (Matsumoto et al., 2005).

• Pharmacological Research :

  • It has been incorporated into the synthesis of lamotrigine analogs, evaluated for their antibacterial activities, signifying its role in medicinal chemistry (Alharbi & Alshammari, 2019).
  • The compound has been part of the synthesis of various bioactive molecules, highlighting its importance in drug development and biological studies (Gul et al., 2017).

Safety and Hazards

The safety information available indicates that 2,2,2-trifluoro-N-(4-iodophenyl)acetamide may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for 2,2,2-trifluoro-N-(4-iodophenyl)acetamide were not found in the search results, research into similar compounds suggests potential applications in cancer treatment. The combination of MEK inhibitors with other therapies—such as chemotherapy, targeted therapy, and immunotherapy—may be a promising approach for clinical use.